Cas no 2091716-54-8 (4-aminopyridine-2-sulfonyl fluoride)

• Product Name: 4-aminopyridine-2-sulfonyl fluoride
• CAS No: 2091716-54-8
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• CID: 5254870
• Update Time: 2025-11-01

4-aminopyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-aminopyridine-2-sulfonyl fluoride

• Inchi： 1S/C5H5FN2O2S/c6-11(9,10)5-3-4(7)1-2-8-5/h1-3H,(H2,7,8)
• InChI Key： NBTGDECDGDKNOU-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC=CC(N)=C1

Additional information on 4-aminopyridine-2-sulfonyl fluoride

Professional Introduction to 4-aminopyridine-2-sulfonyl fluoride (CAS No. 2091716-54-8)

4-aminopyridine-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. With the CAS number 2091716-54-8, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural features, combining an amino group with a sulfonyl fluoride moiety, make it a valuable tool for medicinal chemists and biologists seeking to modulate biological pathways.

The 4-amino group in 4-aminopyridine-2-sulfonyl fluoride allows for facile functionalization through nucleophilic substitution reactions, enabling the construction of complex molecular architectures. This reactivity is particularly useful in the synthesis of peptidomimetics and protease inhibitors, where precise control over side chain modifications is essential. Additionally, the sulfonyl fluoride moiety introduces a high degree of electrophilicity, making it an attractive component for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in generating novel heterocyclic compounds with potential therapeutic applications.

In recent years, 4-aminopyridine-2-sulfonyl fluoride has been explored in the context of drug discovery efforts aimed at addressing unmet medical needs. One notable area of interest is its role in developing small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, researchers have leveraged its reactivity to create potent inhibitors of kinases and other signal transduction proteins. These enzymes are often dysregulated in diseases such as cancer, making them attractive therapeutic targets. The ability to introduce fluorine-containing substituents via sulfonyl fluoride intermediates can enhance metabolic stability and binding affinity, key factors in optimizing drug candidates.

The compound’s utility extends beyond pharmaceutical applications into the realm of materials science and agrochemicals. In materials science, 4-aminopyridine-2-sulfonyl fluoride has been utilized as a precursor for synthesizing advanced polymers and coordination complexes with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications. Similarly, in agrochemical research, derivatives of this compound have shown promise as bioactive agents capable of modulating plant growth regulators and pest resistance mechanisms.

Advances in synthetic methodologies have further expanded the scope of 4-aminopyridine-2-sulfonyl fluoride applications. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also minimize waste generation, aligning with green chemistry principles. Moreover, computational modeling and machine learning algorithms are being employed to predict the reactivity and selectivity of this compound in various transformations, accelerating the discovery pipeline.

The sulfonyl fluoride group in 4-aminopyridine-2-sulfonyl fluoride is particularly noteworthy for its ability to participate in transition-metal-catalyzed reactions under mild conditions. This characteristic has been exploited in the development of novel catalyst systems that facilitate C-H bond functionalization—a long-standing challenge in organic synthesis. Such advancements hold promise for streamlining the construction of complex molecules without relying on pre-functionalized starting materials.

In conclusion, 4-aminopyridine-2-sulfonyl fluoride (CAS No. 2091716-54-8) represents a cornerstone compound in modern chemical research with far-reaching implications across multiple disciplines. Its unique reactivity profile and adaptability make it indispensable for drug discovery efforts aimed at developing next-generation therapeutics. As synthetic methodologies continue to evolve, the potential applications of this compound will undoubtedly expand, reinforcing its significance in both academic and industrial settings.